3-(2-Fluoro-6-iodophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-fluoro-6-iodophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H4FIN2O/c9-5-2-1-3-6(10)7(5)8-11-4-13-12-8/h1-4H
• InChI Key: AYHIKYRWUJMCOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)C2=NOC=N2)F
• Molecular Formula: C8H4FIN2O
• Molecular Weight: 290.03 g/mol
• CAS No.: 1262412-81-6

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-FLUORO-6-IODOPHENYLBORONIC ACID, a related compound, include a melting point of 135-139 °C, a boiling point of 338.3±52.0 °C (Predicted), a density of 2.01±0.1 g/cm3 (Predicted), and a molecular weight of 265.82 g/mol.

Scientific Research Applications

Synthesis and Characterization

• 1,3,4-Oxadiazole derivatives, including those with fluoro and iodophenyl groups, are synthesized and characterized using methods like spectroscopy and X-ray diffraction. These derivatives have been found to have significant antimicrobial, antioxidant, and other biological activities (Dinesha, Viveka, Chandra, & Nagaraja, 2014).
• The synthesis of similar compounds with varying substitutions like 3-chloro-2-fluoro phenyl moiety has been reported, with significant biological activities observed in these derivatives (Bhat, Nagaraja, Kayarmar, Raghavendra, Rajesh, & Manjunatha, 2016).

Biological Activities

• Compounds like 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine exhibit remarkable biological activities, including antibacterial and antioxidant effects (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).
• Oxadiazole derivatives, particularly those containing fluorine, demonstrate potential anticancer activity (Li De-jiang, 2010).

Optical and Electronic Applications

• 1,3,4-Oxadiazole derivatives, including those with fluorophenyl groups, have been utilized in the study of optical nonlinearity, showing potential applications in optoelectronics (Chandrakantha, Isloor, Philip, Mohesh, Shetty, & Vijesh, 2011).
• The incorporation of oxadiazole cores in ferroelectric liquid crystals demonstrates their potential in advanced material applications like display technologies (Subrao, Bhagavath, Bhat, Ramachandra, Potukuchi, & Maddasani, 2015).

Antimicrobial and Anti-Inflammatory Properties

• Research shows that 1,3,4-oxadiazole derivatives with fluoro-phenyl groups exhibit significant antimicrobial and anti-inflammatory properties (Chandrakantha, Shetty, Nambiyar, Isloor, & Isloor, 2010).

Safety and Hazards

The safety and hazards of related compounds such as (2-Fluoro-6-iodophenyl)(methyl)sulfane and 2-FLUORO-6-IODOPHENYLBORONIC ACID are available. These compounds have associated hazard statements and precautionary statements.